N-(1-(3-cyclobutyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)azetidin-3-yl)-4-(dimethylamino)-N-methylbenzamide

• IUPAC Name: N-[1-(3-cyclobutyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)azetidin-3-yl]-4-(dimethylamino)-N-methylbenzamide
• InChI: InChI=1S/C22H27N7O/c1-26(2)17-9-7-16(8-10-17)22(30)27(3)18-13-28(14-18)20-12-11-19-23-24-21(29(19)25-20)15-5-4-6-15/h7-12,15,18H,4-6,13-14H2,1-3H3
• InChI Key: OOGDZUYXKQEIDP-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)C(=O)N(C)C2CN(C2)C3=NN4C(=NN=C4C5CCC5)C=C3
• Molecular Formula: C22H27N7O
• Molecular Weight: 405.5 g/mol

Description

N-(1-(3-cyclobutyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)azetidin-3-yl)-4-(dimethylamino)-N-methylbenzamide is a useful research compound. Its molecular formula is C22H27N7O and its molecular weight is 405.506. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Insights

Research on heterocyclic compounds, including those with triazolo[4,3-b]pyridazin and azetidinyl moieties, often focuses on their synthesis and potential as scaffolds for further chemical modifications. For instance, Toplak et al. (1999) discussed the use of methyl (Z)-2-[(benzyloxycarbonyl)amino]-3-dimethylaminopropenoate for preparing various heterocyclic systems, emphasizing the structural diversity achievable through synthetic chemistry (Toplak, R., Svete, J., Grdadolnik, S., & Stanovnik, B. (1999)). Similarly, the work by Chen et al. (1982) on imidazo[4,5-d]pyridazine and triazolo[4,5-d]pyridazine derivatives underlines the potential of such compounds in exploring biological activities (Chen, S., Panzica, R. P., Dexter, D., Chu, Ming Y.W., & Calabresi, P. (1982)).

Potential Applications

The scientific interest in compounds like "N-(1-(3-cyclobutyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)azetidin-3-yl)-4-(dimethylamino)-N-methylbenzamide" extends into their potential applications, particularly in medicinal chemistry and materials science. The ability to synthesize complex heterocyclic systems opens the door to discovering new biological activities and developing novel materials with unique properties. For example, the antimicrobial and anticancer properties of some heterocyclic compounds have been a subject of research, indicating the therapeutic potential of such chemical entities (Hossain, M., & Bhuiyan, M. (2009); Bekircan, O., Küxük, M., Kahveci, B., & Kolaylı, S. (2005)).